![molecular formula C7H13Cl2N3 B1531455 5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride CAS No. 2098065-21-3](/img/structure/B1531455.png)
5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride
Overview
Description
5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride is a useful research compound. Its molecular formula is C7H13Cl2N3 and its molecular weight is 210.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Characterization
Researchers have developed methodologies for synthesizing and characterizing structures similar to the compound of interest, focusing on the imidazo[1,2-d][1,4]diazepine ring system and its derivatives. For instance, studies have described the synthesis of ring-expanded xanthines and xanthosines containing the imidazo[4,5-d][1,3]diazepine ring system, highlighting the chemical pathways and structural analysis through single-crystal x-ray analyses (Hosmane et al., 1991). Another study focused on the synthesis and evaluation of imidazo[1,5-g][1,4]diazepines as anti-HIV agents, demonstrating the potential for antiviral activity against HIV-2 and resistant strains of HIV-1 (Janin et al., 1996).
Potential Antimicrobial Activity
Research has also explored the antimicrobial potential of compounds structurally related to 5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride. A study synthesized novel 3-aryl-5H-pyrrolo[1,2-a]imidazole and 5H-imidazo[1,2-a]azepine quaternary salts, demonstrating antibacterial and antifungal activity against a variety of pathogens. This indicates a broad spectrum of activity that could lead to the development of new antimicrobial agents (Demchenko et al., 2021).
Chemical Properties and Reactions
Further investigations have delved into the chemical properties and reactions of imidazo[1,2-d][1,4]diazepine derivatives. For example, the synthesis and properties of 4,5‐dihydrobenzo[e]imidazo[2,1‐c][1,4,2]diazaphosphinine derivatives have been reported, offering insights into the direct phosphorylation processes and potential applications in developing novel chemical entities with unique properties (Ivanov et al., 2002).
Properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-imidazo[1,2-d][1,4]diazepine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3.2ClH/c1-2-8-3-5-10-6-4-9-7(1)10;;/h4,6,8H,1-3,5H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEWAOOCMOCSWBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN2C1=NC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2098065-21-3 | |
Record name | 5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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